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Compound of Interest

Compound Name: 3-Bromo-2,2-dimethyl-1-propanol

Cat. No.: B1267051 Get Quote

An In-depth Technical Guide to 3-Bromo-2,2-dimethyl-1-propanol

Core Compound Overview
3-Bromo-2,2-dimethyl-1-propanol is a halogenated organic compound with significant utility

as a building block in organic synthesis. Its structure, featuring a primary alcohol and a

neopentyl bromide moiety, presents unique reactivity that is of interest to researchers in

synthetic chemistry and drug development. This guide provides a comprehensive overview of

its chemical and physical properties, synthesis, reactivity, and potential applications.

Molecular Identity
The fundamental identifiers for 3-Bromo-2,2-dimethyl-1-propanol are summarized below.

Identifier Value

Chemical Formula C5H11BrO[1]

Molecular Weight 167.04 g/mol [1][2]

IUPAC Name 3-bromo-2,2-dimethylpropan-1-ol[1]

CAS Number 40894-00-6[1][2]

SMILES CC(C)(CO)CBr[1][2]
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Physicochemical Properties
A summary of the key physical and chemical properties of 3-Bromo-2,2-dimethyl-1-propanol
is presented in the table below. These properties are crucial for its handling, reaction setup,

and purification.

Property Value Source

Physical Form Liquid[2][3] Sigma-Aldrich

Boiling Point 184-187 °C[2][3] Sigma-Aldrich

Density 1.358 g/mL at 25 °C[2][3] Sigma-Aldrich

Refractive Index n20/D 1.479[2][3] Sigma-Aldrich

Synthesis and Reactivity
Synthetic Pathways
The synthesis of 3-Bromo-2,2-dimethyl-1-propanol can be approached through several

routes, typically involving the selective bromination of a suitable precursor. A plausible synthetic

route is the hydrobromination of 2,2-dimethyl-1,3-propanediol. This reaction requires careful

control to achieve mono-bromination.

2,2-dimethyl-1,3-propanediol 3-Bromo-2,2-dimethyl-1-propanol HBr 

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Bromo-2,2-dimethyl-1-propanol.

Chemical Reactivity
The reactivity of 3-Bromo-2,2-dimethyl-1-propanol is governed by the primary alcohol and

the neopentyl bromide functional groups. The steric hindrance from the gem-dimethyl groups

on the carbon adjacent to the bromine atom significantly inhibits SN2 reactions. The parent

alcohol, 2,2-dimethyl-1-propanol (neopentyl alcohol), is known to undergo reaction with HBr
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very slowly, yielding a rearranged product, 2-bromo-2-methylbutane, which suggests a

mechanism involving a carbocation rearrangement.[4]

The primary alcohol group can undergo oxidation. For instance, 3-Bromo-2,2-dimethyl-1-
propanol has been used in the synthesis of 3-bromo-2,2-dimethylpropanal through oxidation

with pyridinium chlorochromate (PCC) mixed with silica in dichloromethane.[3]

Oxidation Reaction

3-Bromo-2,2-dimethyl-1-propanol 3-bromo-2,2-dimethylpropanal
 PCC, Silica, CH2Cl2 

Click to download full resolution via product page

Caption: Oxidation of 3-Bromo-2,2-dimethyl-1-propanol.

Experimental Protocols
Synthesis of 3-bromo-2,2-dimethylpropanal from 3-
Bromo-2,2-dimethyl-1-propanol
This protocol is based on the oxidation of 3-Bromo-2,2-dimethyl-1-propanol as a

representative reaction.

Materials:

3-Bromo-2,2-dimethyl-1-propanol

Pyridinium chlorochromate (PCC)

Silica gel

Dichloromethane (anhydrous)

Diatomaceous earth (e.g., Celite®)
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), prepare a slurry

of pyridinium chlorochromate (1.5 equivalents) and silica gel in anhydrous dichloromethane.

To this stirred slurry, add a solution of 3-Bromo-2,2-dimethyl-1-propanol (1.0 equivalent) in

anhydrous dichloromethane dropwise at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

diatomaceous earth to remove the chromium salts.

Wash the filter cake with additional diethyl ether.

Combine the organic filtrates and wash sequentially with a saturated aqueous solution of

sodium bicarbonate and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure 3-bromo-2,2-

dimethylpropanal.

Applications in Research and Drug Development
3-Bromo-2,2-dimethyl-1-propanol serves as a versatile intermediate in the synthesis of more

complex molecules. Its bifunctional nature allows for sequential or selective reactions at the

alcohol and bromide sites. The neopentyl structure can introduce steric bulk, which can be

desirable in tuning the pharmacological properties of a drug candidate. While this specific

compound is a building block, related brominated propanols are key intermediates in the

synthesis of various pharmaceuticals, including antiviral, antifungal, and anticancer agents, as

well as agrochemicals.[5]

The general class of brominated alcohols is valuable for introducing specific pharmacophores

or for linking molecular fragments in drug discovery. For instance, the strategic placement of
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bromo- and hydroxymethyl groups allows for a variety of subsequent chemical transformations

to create diverse molecular libraries for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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